Cas no 98690-29-0 (2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-)

2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis- structure
98690-29-0 structure
Product Name:2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-
CAS No:98690-29-0
MF:C16H30N8O4
MW:398.460602283478
CID:808004
PubChem ID:113501
Update Time:2025-04-19

2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-
    • 1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bisimidazolidine-2,4-dione
    • 1-[2-[2-[2-[2-[2-(2,4-dioxoimidazolidin-1-yl)ethylamino]ethylamino]ethylamino]ethylamino]ethyl]imidazolidine-2,4-dione
    • NS00066639
    • DTXSID70243780
    • 98690-29-0
    • EINECS 308-862-2
    • Inchi: 1S/C16H30N8O4/c25-13-11-23(15(27)21-13)9-7-19-5-3-17-1-2-18-4-6-20-8-10-24-12-14(26)22-16(24)28/h17-20H,1-12H2,(H,21,25,27)(H,22,26,28)
    • InChI Key: WCHMXXBKHJJRID-UHFFFAOYSA-N
    • SMILES: O=C1NC(CN1CCNCCNCCNCCNCCN1C(NC(C1)=O)=O)=O

Computed Properties

  • Exact Mass: 398.239
  • Monoisotopic Mass: 398.239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 1.25
  • Refractive Index: 1.545
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